Cas no 1124-15-8 (3,5-dimethyl-1H-pyrazole-1-carbothioamide)

3,5-dimethyl-1H-pyrazole-1-carbothioamide structure
1124-15-8 structure
Product Name:3,5-dimethyl-1H-pyrazole-1-carbothioamide
CAS No:1124-15-8
MF:C6H9N3S
MW:155.220759153366
MDL:MFCD00180878
CID:231054
PubChem ID:706477
Update Time:2025-07-29

3,5-dimethyl-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carbothioamide,3,5-dimethyl-
    • 3,5-DIMETHYL-1H-PYRAZOLE-1-CARBOTHIOAMIDE, TECH
    • 3,5-dimethylpyrazole-1-carbothioamide
    • 1-Thiocarbamoyl-3,5-dimethylpyrazole
    • 3,5-Dimethyl-1H-pyrazole-1-carbothioamide
    • 3,5-dimethyl-1-thioamido-1H-pyrazole
    • 3,5-dimethyl-1-thiocarboxamide pyrazole
    • 3,5-dimethylpyrazol-1-thiocarboxamide
    • 3,5-dimethylpyrazole-1-carbothioic acid amide
    • 3,5-dimethylpyrazole-1-thiocarboxamide
    • AC1Q7EIS
    • CTK4A7820
    • NSC51110
    • ST4070950
    • TimTec1_005673
    • A802620
    • NSC130230
    • E87048
    • EN300-83891
    • CS-0262829
    • SR-01000390539
    • BAA12415
    • 3,5-dimethyl-1-pyrazolecarbothioamide
    • SR-01000390539-1
    • NCGC00173621-01
    • DTXSID80351668
    • AKOS000291522
    • HMS1550B19
    • 1-thiocarbamyl-3,5-dimethylpyrazole
    • F0451-0288
    • 1H-Pyrazole-1-carbothioamide, 3,5-dimethyl-
    • NSC-51110
    • MFCD00180878
    • 8D-081
    • NSC-130230
    • NSC 130230
    • 1124-15-8
    • 3,5-Dimethyl-1H-pyrazole-1-carbothioamide #
    • UUYLYTKDJRJZFC-UHFFFAOYSA-N
    • NSC 51110
    • STK730921
    • 3,5-dimethyl-1H-pyrazole-1-carbothioamide
    • MDL: MFCD00180878
    • Inchi: 1S/C6H9N3S/c1-4-3-5(2)9(8-4)6(7)10/h3H,1-2H3,(H2,7,10)
    • InChI Key: UUYLYTKDJRJZFC-UHFFFAOYSA-N
    • SMILES: S=C(N)N1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 155.05187
  • Monoisotopic Mass: 155.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 301.2±45.0 °C at 760 mmHg
  • Flash Point: 136.0±28.7 °C
  • Refractive Index: 1.647
  • PSA: 43.84
  • LogP: 1.29190
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-dimethyl-1H-pyrazole-1-carbothioamide Security Information

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€195.90 2022-03-04
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AB242947-500 mg
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AB242947-1 g
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AB242947-5 g
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€577.50 2022-03-04
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AB242947-10 g
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€909.90 2022-03-04
Enamine
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